2,3-Difluoro-4-methylbenzyl alcohol
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Description
2,3-Difluoro-4-methylbenzyl alcohol (CAS RN: 252004-41-4) is a fluorinated benzyl alcohol derivative with the molecular formula C₈H₈F₂O (molecular weight: 158.15 g/mol). Its structure features a benzyl alcohol backbone substituted with two fluorine atoms at positions 2 and 3 and a methyl group at position 4 (Figure 1). Key identifiers include:
This compound is primarily used as an intermediate in pharmaceutical synthesis, particularly in the preparation of brominated derivatives (e.g., 2,3-Difluoro-4-methylbenzyl bromide, CAS RN: 261763-43-3), which serve as alkylating agents in drug discovery .
Structure
3D Structure
Properties
IUPAC Name |
(2,3-difluoro-4-methylphenyl)methanol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H8F2O/c1-5-2-3-6(4-11)8(10)7(5)9/h2-3,11H,4H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DQSLGRQGXKEAKS-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=C(C=C1)CO)F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H8F2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
158.14 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Comparison with Similar Compounds
Structural and Functional Group Variations
The following table summarizes key structural differences and similarities among 2,3-Difluoro-4-methylbenzyl alcohol and related benzyl alcohols:
*Note: CAS RN for 2,3,4-Trifluorobenzyl alcohol inferred from structural similarity; exact CAS may vary.
Physicochemical Properties
- Polarity and Solubility: Fluorine substituents increase electronegativity and reduce hydrophobicity. For example, 2,3-Difluoro-4-methylbenzyl alcohol has a logP of ~4.26 , compared to 4-Methylbenzyl alcohol (logP ~1.5), due to fluorine's electron-withdrawing effects. The hydroxyl group enables hydrogen bonding, enhancing solubility in polar solvents (e.g., DMSO, ethanol) .
Thermal Stability :
- Tetrafluoro-p-methylbenzyl alcohol (4 fluorine atoms) exhibits higher thermal stability (decomposition >250°C) than 2,3-Difluoro-4-methylbenzyl alcohol (mp 159–160°C) .
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